7-chloro-2-[(2,5-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

• IUPAC Name: 7-chloro-2-(2,5-difluoroanilino)-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• InChI: InChI=1S/C15H7ClF2N4OS/c16-7-1-4-11-9(5-7)13(23)22-15(20-11)24-14(21-22)19-12-6-8(17)2-3-10(12)18/h1-6H,(H,19,21)
• InChI Key: AKKJWYUMBNGALK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)NC2=NN3C(=O)C4=C(C=CC(=C4)Cl)N=C3S2)F
• Molecular Formula: C15H7ClF2N4OS
• Molecular Weight: 364.8 g/mol

Description

The compound belongs to the class of 1,3,4-thiadiazoles, which are heterocyclic compounds containing a ring of four different atoms (one sulfur atom, one nitrogen atom, and two carbon atoms) plus one additional nitrogen atom. They display a broad spectrum of biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity.

Synthesis Analysis

1,3,4-Thiadiazoles can be synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds can be established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Molecular Structure Analysis

The molecular structure of 1,3,4-thiadiazoles can be established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Chemical Reactions Analysis

The chemical reactions involving 1,3,4-thiadiazoles are often associated with their synthesis. For example, they can be synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Future Directions

The future directions for research on 1,3,4-thiadiazoles could include further exploration of their biological activities and potential applications in medicine. Additionally, the development of more efficient and environmentally friendly synthesis methods could be another area of focus.